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CB-7921220 functions by targeting the ATP-binding site of adenylate cyclase, the enzyme responsible for

producing the key second messenger cyclic AMP (cAMP) from ATP [1] [2]. Its binding conformation is

similar to that of ATP and classic "P-site" inhibitors [1].

In vitro studies using Sf9 insect cell membranes expressing different AC isoforms have characterized its

inhibitory profile:

Isoform Selectivity: CB-7921220 demonstrates a degree of selectivity for AC1, but cannot

distinguish between the highly similar AC1 and AC6 isoforms [1] [3] [4].
Efficacy: At a concentration of 100 µM, CB-7921220 reduces the activity of AC1 and AC6 by
approximately 60% when stimulated by forskolin. It has been reported to have no significant effect
on the activity of AC2 and AC5 isoforms under these conditions [4].

Chemical & Physical Properties

For practical laboratory use, the following physical and chemical properties are relevant:

Parameter Value / Description

Melting Point 225-226 °C [5] [4]

Density 1.329 g/cm³ (Predicted) [3] [5] [4]

Solubility Soluble in DMSO (e.g., 50-100 mg/mL) [1] [4] and DMF (30 mg/mL) [5].
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Parameter Value / Description

Storage Store in a freezer, under -20°C, in an inert atmosphere and dark place [6] [5].

Experimental Protocols

While full experimental details are found in primary literature, the research that identified CB-7921220

provides a framework for its use in adenylate cyclase inhibition assays [2].

Typical AC Inhibition Assay Workflow:

Membrane Preparation: Use membranes from a cell system (like Sf9 cells) expressing the
recombinant AC isoform of interest [2].

Reaction Setup: The assay mixture includes an ATP-regenerating system, forskolin to stimulate AC
activity, and magnesium ions. The test inhibitor (e.g., CB-7921220) is typically dissolved in DMSO

and added to the reaction, with a final DMSO concentration of less than 5% [2].
Reaction & Detection: The enzymatic reaction is initiated by adding the substrate, [α-³²P]ATP. After

incubation, the formed [³²P]cAMP is separated and quantified to determine AC activity levels in the
presence and absence of the inhibitor [2].

This workflow can be visualized in the following diagram:
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Experimental workflow for assessing AC inhibition by CB-7921220.
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Research Context

CB-7921220 was identified through a structure-based virtual screen of small drug-like molecules targeting

the ATP-binding site of AC [2]. Research into compounds like CB-7921220 is driven by the potential

therapeutic benefits of selectively inhibiting specific AC isoforms, which play distinct roles in processes like

heart function and pain signaling [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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